Cas no 2814-20-2 (6-methyl-2-(propan-2-yl)pyrimidin-4-ol)

• Product Name: 6-methyl-2-(propan-2-yl)pyrimidin-4-ol
• CAS No: 2814-20-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD00044811
• CID: 43439
• PubChem ID: 24863367
• Update Time: 2025-11-02

6-methyl-2-(propan-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-6-methylpyrimidin-4-ol
• 2-Isopropyl-4-methyl-6-oxypyrimidine
• 2-Isopropyl-6-methyl-3H-pyrimidin-4-one
• 6-Methyl-2-(1-methylethyl)-4(1H)-pyrimidinone
• 4-Hydroxy-2-Iso-Propyl-6-Methyl Pyrimidine
• 2-Isopropyl-6-methyl-4-pyrimidinol
• 2-Isopropyl-6-methyl-4-pyrimidone
• 6-methyl-2-propan-2-yl-1H-pyrimidin-4-one
• Punicalagin
• 2-isopropyl-4-hydroxy-6-methylpyrimidine
• 2-Isopropyl-4-methyl-6-hydroxypyrimidine
• 2-isopropyl-6-methyl-4-hydroxypyrimidine
• 2-isopropyl-6-methylpyrimid
• 4(1H)-Pyrimidinone,6-methyl-2-(1-methylethyl)
• 4-hydroxy-2-isopropyl-6-methyl-pyrimidine
• 6-hydroxy-2-isopropyl-4-methylpyrimidine
• 6-Pyrimidinol,2-isopropyl-4-methyl
• EINECS 220-561-7
• IMHP
• 6-methyl-2-(propan-2-yl)pyrimidin-4-ol
• 2814-20-2
• NCGC00249146-01
• 4(3H)-Pyrimidinone, 2-isopropyl-6-methyl-
• 4(1H)-Pyrimidinone, 2-isopropyl-6-methyl-
• SCHEMBL11548127
• 2-isopropyl-6-methyl-4-pyrimidinone
• Z203045130
• CHEMBL3183282
• 2-isopropyl-6-methylpyrimidin-4(1H)-one
• CHEBI:83445
• 6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one
• AM81328
• G 27550 (2-isopropyl-4-methyl-6-hydroxypyrimidine)
• W-107072
• 6-methyl-2-(1-methylethyl)pyrimidin-4-ol
• Tox21_201995
• SY064456
• 2-isopropyl-6-methylpyrimidin-4(3h)-one
• Q27889436
• FT-0634501
• 4(3H)-Pyrimidinone, 6-methyl-2-(1-methylethyl)-
• CHEBI:38629
• MFCD00044811
• NCGC00259544-01
• HSDB 5899
• G 27550
• DTXSID1027502
• 4(1H)-Pyrimidinone, 6-methyl-2-(1-methylethyl)-
• 2-Isopropyl-6-methyl-1H-pyrimidin-4-one
• SCHEMBL190354
• UNII-0JET159MZQ
• 4-methyl-2-propan-2-yl-1H-pyrimidin-6-one
• 0JET159MZQ
• Tox21_303297
• CCG-53550
• CAS-2814-20-2
• 2-isopropyl-4-hydroxy-6-methyl pyrimidine
• HMS1394O20
• F0001-0892
• 6-Pyrimidinol, 2-isopropyl-4-methyl
• 4-Hydroxy-2-isoPropyl-6-Methyl Pyrimidine
• NCGC00256964-01
• NS00000359
• AKOS000119783
• EN300-16745
• 2-Isopropyl-6-methyl-4-pyrimidinol, analytical standard
• SR-01000642710-1
• AKOS005177476
• 2-Isopropyl-6-methyl-4pyrimidinol
• A819345
• DTXCID507502
• 2-Isopropyl-6-methyl-4-pyrimidinol, 99%
• 2-ISOPROPYL-6-METHYL-4-PYRIMIDONE [HSDB]
• G-27550
• AKOS015892519
• Enamine_000328
• ISOPROPYL-4-METHYL-6-HYDROXYPYRIMIDINE, 2-
• CS-0072961
• 6-methyl-2-(methylethyl)pyrimidin-4-ol
• STL133226
• 6-methyl-2-(propan-2-yl)pyrimidin-4(3H)-one
• DB-015957
• 4(1H)Pyrimidinone, 6methyl2(1methylethyl)
• 2Isopropyl4methyl6hydroxypyrimidine
• 4(3H)Pyrimidinone, 2isopropyl6methyl
• 6Pyrimidinol, 2isopropyl4methyl

• MDL： MFCD00044811
• Inchi： 1S/C8H12N2O/c1-5(2)8-9-6(3)4-7(11)10-8/h4-5H,1-3H3,(H,9,10,11)
• InChI Key： AJPIUNPJBFBUKK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(C(C)C)N1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: Beige needle solid
• Density: 1.0996 (rough estimate)
• Melting Point: 172-175 °C (lit.)
• Boiling Point: 274.67°C (rough estimate)
• Flash Point: 93.2°C
• Refractive Index: 1.4940 (estimate)
• PSA: 46.01000
• LogP: 1.61400
• Solubility: Insoluble in water

6-methyl-2-(propan-2-yl)pyrimidin-4-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：UW7525000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 6-methyl-2-(propan-2-yl)pyrimidin-4-ol

Comprehensive Overview of 6-methyl-2-(propan-2-yl)pyrimidin-4-ol (CAS No. 2814-20-2): Properties, Applications, and Industry Insights

6-methyl-2-(propan-2-yl)pyrimidin-4-ol (CAS No. 2814-20-2), a specialized pyrimidine derivative, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by a methyl group at the 6-position and an isopropyl substituent at the 2-position of the pyrimidine ring, serves as a critical intermediate in synthetic chemistry. Recent studies highlight its role in developing novel enzyme inhibitors and bioactive molecules, aligning with the growing demand for targeted therapeutics in precision medicine.

The compound's molecular structure (C₈H₁₂N₂O) enables diverse applications, particularly in drug discovery and crop protection formulations. Researchers are exploring its potential as a scaffold for kinase inhibitors, a hot topic in oncology research, where modulating cellular signaling pathways is crucial. Additionally, its hydrogen-bonding capacity makes it valuable for designing molecular recognition systems, a trending area in supramolecular chemistry. Analytical techniques like HPLC and mass spectrometry confirm its high purity (>98%), meeting stringent industry standards for fine chemical synthesis.

Environmental and regulatory considerations have shaped recent innovations involving 2814-20-2. With increasing focus on green chemistry, manufacturers now employ catalytic processes to synthesize this compound with reduced waste generation. Its low bioaccumulation potential, as evidenced by recent QSAR studies, addresses sustainability concerns in chemical production. Furthermore, the compound's stability under physiological conditions has sparked interest in prodrug development, particularly for enhancing drug bioavailability—a key challenge in pharmaceutical formulation.

Market trends indicate rising demand for 6-methyl-2-(propan-2-yl)pyrimidin-4-ol in Asia-Pacific regions, driven by expanding contract research organizations (CROs) and generic drug production. Patent analyses reveal its incorporation in next-generation antimicrobial agents, responding to the global antimicrobial resistance (AMR) crisis. The compound's cost-effective synthesis route, recently optimized through flow chemistry techniques, positions it as a competitive building block for high-value specialty chemicals.

Quality control protocols for CAS 2814-20-2 now integrate advanced spectroscopic characterization methods, including 2D NMR and X-ray crystallography, ensuring batch-to-batch consistency. These developments coincide with industry shifts toward Quality by Design (QbD) principles in chemical manufacturing. Recent publications demonstrate its utility in creating fluorescence probes for cellular imaging, tapping into the booming diagnostics market. The compound's structure-activity relationship (SAR) profile continues to inspire novel medicinal chemistry approaches, particularly in fragment-based drug design.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and in electronic materials as a nitrogen-rich precursor. The scientific community actively investigates its metabolic pathways using advanced LC-MS/MS techniques, addressing pharmacokinetic questions frequently raised in ADME studies. With computational chemistry tools now predicting its molecular interactions with unprecedented accuracy, 2814-20-2 remains at the forefront of rational drug design methodologies.